Cas no 1402460-16-5 ((4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane))

• Product Name: (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
• CAS No: 1402460-16-5
• MF: C₄₈H₇₄S₄Sn₂
• MW: 1016.76
• CID: 3037052
• PubChem ID: 129865945
• Update Time: 2025-05-23

(4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

• (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
• [2,8-bis(4,5-dihexylthiophen-2-yl)-11-(trimethylstannyl)-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1(9),2,5,7,11-pentaen-5-yl]trimethylstannane
• 1402460-16-5
• Stannane,1,1'-[4,8-bis(4,5-dihexyl-2-thienyl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[1,1,1-trimethyl-
• [4,8-bis(4,5-dihexylthiophen-2-yl)-2-trimethylstannylthieno[2,3-f][1]benzothiol-6-yl]-trimethylstannane

• Inchi： InChI=1S/C42H56S4.6CH3.2Sn/c1-5-9-13-17-21-31-29-37(45-35(31)23-19-15-11-7-3)39-33-25-27-44-42(33)40(34-26-28-43-41(34)39)38-30-32(22-18-14-10-6-2)36(46-38)24-20-16-12-8-4;;;;;;;;/h25-26,29-30H,5-24H2,1-4H3;6*1H3;;
• InChI Key： CKODGNSPRUDGAP-UHFFFAOYSA-N
• SMILES： CCCCCCC1=C(SC(=C1)C2=C3C=C(SC3=C(C4=C2SC(=C4)[Sn](C)(C)C)C5=CC(=C(S5)CCCCCC)CCCCCC)[Sn](C)(C)C)CCCCCC

Computed Properties

• Exact Mass: 1016.27115g/mol
• Monoisotopic Mass: 1018.27174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 24
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)

Comprehensive Analysis of (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) (CAS No. 1402460-16-5)

The compound (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), with CAS No. 1402460-16-5, represents a cutting-edge material in the field of organic electronics. Its unique molecular structure, featuring a benzo[1,2-b:4,5-b']dithiophene core and trimethylstannane end groups, makes it highly sought after for applications in organic photovoltaics (OPVs) and perovskite solar cells. Researchers are increasingly focusing on this compound due to its exceptional charge transport properties and tunable optoelectronic characteristics.

One of the most frequently asked questions in the scientific community is: "How does (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) enhance solar cell efficiency?" The answer lies in its ability to form highly ordered thin films, which facilitate efficient charge separation and transport. The dihexylthiophene side chains improve solubility and film morphology, while the trimethylstannane groups enable precise cross-coupling reactions for polymer synthesis. This combination makes it a versatile building block for next-generation photovoltaic materials.

In the context of green energy and sustainability, CAS No. 1402460-16-5 has garnered significant attention. As the demand for renewable energy solutions grows, researchers are exploring novel ways to integrate this compound into flexible and lightweight solar panels. Its compatibility with roll-to-roll processing techniques positions it as a key player in the transition toward cost-effective and scalable solar energy technologies. Moreover, its potential use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs) further broadens its industrial relevance.

Another hot topic is the synthetic accessibility of (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane). Recent advancements in Stille coupling and direct arylation methodologies have streamlined its production, reducing reliance on expensive catalysts. This progress aligns with the broader trend of atom economy and waste minimization in chemical synthesis, making the compound more attractive for large-scale applications.

From a materials science perspective, the compound's thermal stability and electronic bandgap are critical parameters. Studies have shown that modifying the hexyl side chains or the central benzo[1,2-b:4,5-b']dithiophene core can fine-tune these properties, enabling customization for specific device requirements. Such versatility is driving innovation in optoelectronic devices, where performance and durability are paramount.

In summary, (4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) (CAS No. 1402460-16-5) stands at the forefront of advanced materials research. Its applications in solar energy, flexible electronics, and sustainable chemistry underscore its importance in addressing global energy challenges. As synthetic protocols evolve and device integration improves, this compound is poised to play a pivotal role in shaping the future of organic electronics.